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Compound of Interest

Compound Name: Lauric acid diethanolamide

Cat. No.: B085886

Authored for Researchers, Scientists, and Drug Development Professionals

Lauric acid diethanolamide (CAS: 120-40-1), commonly known as Lauramide DEA, is a non-
ionic surfactant widely utilized in the cosmetic, personal care, and industrial sectors. This
technical guide provides an in-depth review of its chemical properties, synthesis, mechanisms
of action, and toxicological profile, based on an analysis of the current scientific literature. All
guantitative data is presented in structured tables, and key experimental and logical workflows
are visualized to facilitate a deeper understanding of this multifaceted compound.

Chemical and Physical Properties

Lauric acid diethanolamide is an amide synthesized from the fatty acid, lauric acid, and
diethanolamine. Its amphiphilic molecular structure, possessing both a hydrophobic lauric acid
tail and a hydrophilic diethanolamine head, is responsible for its surface-active properties. This
dual nature allows it to act as an effective emulsifier and foam stabilizer by reducing the surface
tension between oil and water phases. It typically appears as an off-white waxy solid or a
viscous, pale yellow to amber liquid, depending on purity and temperature.

Table 1: Physical and Chemical Properties of Lauric Acid Diethanolamide
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Property Value Source(s)

N,N-bis(2-
hydroxyethyl)dodecanamide

IUPAC Name

Molecular Formula C16H33NOs3

Molecular Weight 287.44 g/mol

Off-white waxy solid or viscous
Appearance

liquid
. . 239-244 °C (462-471 °F) at
Boiling Point
760 mmHg
Melting Point 38.7 °C
Density ~8.1 Ib/gal
Insoluble in water; Soluble in
Solubility lower alcohols, propylene
glycol
pH (1% solution) 9.0-11.0

Synthesis and Manufacturing

The primary method for synthesizing Lauric acid diethanolamide is through the condensation
reaction of lauric acid (or its methyl ester, methyl laurate) with diethanolamine. The reaction is
typically conducted at elevated temperatures, often in the presence of an alkaline catalyst such
as sodium hydroxide (NaOH) or sodium methylate.

Experimental Protocol: Synthesis from Methyl Laurate

This protocol is based on methodologies described in the scientific literature for the base-
catalyzed amidation of a fatty acid ester.

Materials:

e Methyl laurate
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e Diethanolamine
e Sodium hydroxide (NaOH) or Sodium methylate (catalyst)

o Reaction vessel (e.g., three-necked flask) equipped with a stirrer, thermometer, and
condenser

e Heating mantle
» Rotary evaporator
Procedure:

e Charge the reaction vessel with methyl laurate and diethanolamine. A molar ratio of 1:1.1
(methyl laurate:diethanolamine) is typically used.

» Add the catalyst, for example, NaOH at a concentration of 0.5% by weight of the reactants.
o Heat the mixture to the reaction temperature, typically between 100 °C and 160 °C.
e Maintain the reaction under constant stirring (e.g., 150-200 rpm) for a period of 3 to 5 hours.

e Monitor the reaction progress by measuring parameters such as the amine number until it
stabilizes, indicating the reaction endpoint.

e Upon completion, cool the reaction mixture.

» Concentrate the product using a rotary evaporator to remove any volatile byproducts (e.g.,
methanol) and unreacted starting materials.

e The final product, N,N-bis(2-hydroxyethyl)dodecanamide, is obtained with a yield of
approximately 85% under these conditions.

Synthesis Workflow Diagram

The diagram below illustrates the general workflow for the industrial synthesis and purification
of Lauric acid diethanolamide.
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Synthesis Workflow of Lauric Acid Diethanolamide
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Synthesis Workflow of Lauric Acid Diethanolamide
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Mechanism of Action and Applications

The utility of Lauric acid diethanolamide stems directly from its chemical structure. As a
surfactant, it is used in a wide array of products to stabilize emulsions, boost foam, and
increase viscosity.

e Foam Boosting and Stabilization: In products like shampoos, body washes, and hand soaps,
it enhances the volume and stability of the lather, contributing to a richer, creamier sensory
experience for the user.

 Viscosity Enhancement: It thickens the aqueous phase of formulations, giving products like
lotions and conditioners a more substantial and desirable texture.

o Emulsification: It aids in mixing oil-based and water-based ingredients, preventing separation
and ensuring product stability in creams and lotions.

« Industrial Cleaning: In industrial detergents and degreasers, it helps to emulsify and remove
oils and greases from surfaces.

Logical Relationship Diagram

This diagram shows how the chemical properties of Lauramide DEA lead to its functions and
final applications.
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Properties, Functions, and Applications of Lauramide DEA
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Properties, Functions, and Applications of Lauramide DEA

Toxicological and Safety Profile

The safety of Lauric acid diethanolamide has been evaluated by various regulatory bodies.
While the compound itself is not classified as a carcinogen, there are significant safety
considerations related to potential impurities and dermal effects.

Dermal and Ocular Irritation

In high concentrations, Lauramide DEA can cause mild to moderate skin and eye irritation.
Dermal studies in animals have shown effects such as epidermal hyperplasia, hyperkeratosis,
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and chronic inflammation at the application site. Clinical studies on cosmetic formulations
generally show it to be a mild skin irritant but not a sensitizer.

Carcinogenicity and Mutagenicity

Long-term dermal studies conducted by the National Toxicology Program (NTP) found no
evidence of carcinogenic activity in male or female rats. There was some evidence of
carcinogenicity in female mice based on increased incidences of hepatocellular neoplasms.
Genetic toxicology studies have shown that Lauramide DEA is not mutagenic in the Ames
Salmonella typhimurium assay or in mouse lymphoma cells.

Nitrosamine Contamination

A primary safety concern is the potential for Lauramide DEA to contain residual
diethanolamine. Under certain conditions, particularly in the presence of nitrosating agents,
diethanolamine can react to form N-nitrosodiethanolamine (NDELA), a known animal
carcinogen. For this reason, regulatory agencies like the EU and FDA have strict limits on
nitrosamine levels in cosmetic products. The Cosmetic Ingredient Review (CIR) Expert Panel
concluded that Lauramide DEA is safe for use when formulated to be non-irritating and used in
products that do not contain nitrosating agents.

Table 2: Toxicological Data for Lauric Acid Diethanolamide
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Endpoint Species Route Result Source(s)

>3.5 g/kg (active

Acute Oral LD50  Rat Oral _ ,
ingredient)
Acute Dermal ]
Rabbit Dermal >2.0 g/kg
LD50
) o ) Mild to severe
Skin Irritation Rabbit Dermal o
irritant
o ] Mild to moderate
Eye Irritation Rabbit Ocular o
irritant
Mutagenicity S. typhimurium In vitro Negative

) o No evidence of
Carcinogenicity ] ]
Rat Dermal carcinogenic
(2-year) .
activity

) o Some evidence
Carcinogenicity
Mouse (Female) Dermal (hepatocellular
(2-year)
neoplasms)

Toxicological Concern Workflow: Nitrosamine Formation

This diagram outlines the logical pathway leading to the formation of carcinogenic nitrosamines
in products containing Lauramide DEA.
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Pathway of Nitrosamine Formation Concern
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Pathway of Nitrosamine Formation Concern

Analytical Methodologies
High-Performance Liquid Chromatography (HPLC)
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High-Performance Liquid Chromatography is a standard method for the analysis of fatty acid
alkanolamides in cosmetic products.

Exemplary Protocol: Reversed-Phase HPLC for Quantification
e Column: C18 reversed-phase column.

o Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., water with a pH
modifier like acetic acid) and an organic solvent (e.g., acetonitrile or methanol). The specific
ratio depends on the desired separation.

o Detection: UV detector, typically set at a wavelength where the amide bond absorbs (e.g.,
~220-230 nm).

e Sample Preparation: The cosmetic product is dissolved in a suitable solvent, filtered to
remove particulates, and then injected into the HPLC system.

e Quantification: The concentration of Lauramide DEA is determined by comparing the peak
area of the sample to that of a calibration curve prepared from certified reference standards.
This method can also be adapted to detect and quantify impurities like free diethanolamine
or N-nitrosodiethanolamine with appropriate method development.

Conclusion

Lauric acid diethanolamide is a versatile and economically important surfactant with a well-
established role in numerous consumer and industrial products. Its efficacy as a foam booster,
viscosity modifier, and emulsifier is directly linked to its amphiphilic properties. While it has a
generally favorable safety profile regarding acute toxicity and mutagenicity, its potential to
cause dermal irritation and, more significantly, to be associated with carcinogenic nitrosamine
formation, necessitates stringent quality control during manufacturing and careful consideration
during formulation. Professionals in research and drug development should be aware of these
properties to ensure the safe and effective use of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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